Cas no 1256805-52-3 (6H-Pyrano[3,4-b]pyridin-5(8H)-one, 2-bromo-)

• Product Name: 6H-Pyrano[3,4-b]pyridin-5(8H)-one, 2-bromo-
• CAS No: 1256805-52-3
• MF: C₈H₆BrNO₂
• MW: 228.042741298676
• MDL: MFCD18256398
• CID: 5306436
• Update Time: 2025-08-03

6H-Pyrano[3,4-b]pyridin-5(8H)-one, 2-bromo- Chemical and Physical Properties

Names and Identifiers

• 6H-Pyrano[3,4-b]pyridin-5(8H)-one, 2-bromo-
• 2-bromo-5H,6H,8H-pyrano[3,4-b]pyridin-5-one
• 2-bromo-8H-pyrano[3,4-b]pyridin-5-one

• MDL： MFCD18256398
• Inchi： 1S/C8H6BrNO2/c9-8-2-1-5-6(10-8)3-12-4-7(5)11/h1-2H,3-4H2
• InChI Key： SZDVPBGIBQSCDB-UHFFFAOYSA-N
• SMILES： C12COCC(=O)C1=CC=C(Br)N=2

Additional information on 6H-Pyrano[3,4-b]pyridin-5(8H)-one, 2-bromo-

6H-Pyrano[3,4-b]pyridin-5(8H)-one, 2-bromo-

The compound with CAS No. 1256805-52-3, commonly referred to as 6H-Pyrano[3,4-b]pyridin-5(8H)-one, 2-bromo-, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of pyrano-pyridones, which are known for their unique structural features and potential bioactivity. The pyrano[3,4-b]pyridin framework is a fused bicyclic system comprising a pyran ring fused to a pyridine ring, creating a structure that is both rigid and versatile in terms of functionalization.

The presence of the bromo substituent at the 2-position of the pyridine ring introduces additional electronic and steric effects, which can significantly influence the compound's reactivity and biological activity. Recent studies have highlighted the importance of such halogenated derivatives in medicinal chemistry, particularly in the design of kinase inhibitors and other therapeutic agents. The bromo group also serves as a valuable handle for further chemical modifications, enabling the synthesis of diverse analogs with varying substituents.

From a structural perspective, 6H-Pyrano[3,4-b]pyridin-5(8H)-one exhibits a planar geometry due to the aromatic nature of both the pyran and pyridine rings. This planarity contributes to its stability and potential for π-π interactions with biological targets. The lactam group (the one in the name) at position 5 introduces hydrogen bonding capabilities, which are crucial for molecular recognition in biological systems.

Recent advancements in synthetic methodology have made it possible to efficiently construct this complex molecule. Researchers have employed various strategies, including tandem cyclization reactions and transition-metal-catalyzed coupling processes, to assemble the pyrano[3,4-b]pyridin core. These methods not only enhance the yield but also allow for precise control over the stereochemistry of the product.

In terms of applications, 6H-Pyrano[3,4-b]pyridin-5(8H)-one, 2-bromo- has shown promise in several areas. For instance, it has been investigated as a potential lead compound in drug discovery programs targeting various disease states. Its ability to modulate enzyme activity makes it a candidate for developing novel therapeutic agents. Additionally, this compound has been utilized as a building block in the synthesis of more complex molecular architectures.

Recent studies have also explored the photophysical properties of this compound. The conjugated system within the pyrano[3,4-b]pyridin framework enables it to exhibit fluorescence under certain conditions. This property has led to its consideration in materials science applications, such as sensors and optoelectronic devices.

Furthermore, computational studies have provided insights into the electronic structure and reactivity of 6H-Pyrano[3,4-b]pyridin-5(8H)-one, shedding light on its potential interactions with biological macromolecules. These findings underscore its potential as a scaffold for drug design.

In conclusion, 6H-Pyrano[3,4-b]pyridin-5(8H)-one, 2-bromo- (CAS No. 1256805-52-3) is a versatile compound with significant implications across multiple disciplines. Its unique structure and functional groups make it an attractive target for both fundamental research and applied development. As ongoing studies continue to uncover new aspects of its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.